Cas no 2228479-89-6 (tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate
• CAS No: 2228479-89-6
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6228688
• PubChem ID: 165978402
• Update Time: 2025-10-31

tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate
• 2228479-89-6
• EN300-1884862
• tert-butyl N-[2-methyl-4-(piperidin-3-yloxy)phenyl]carbamate

• Inchi： 1S/C17H26N2O3/c1-12-10-13(21-14-6-5-9-18-11-14)7-8-15(12)19-16(20)22-17(2,3)4/h7-8,10,14,18H,5-6,9,11H2,1-4H3,(H,19,20)
• InChI Key： WBEKXXIRFSNEGC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C)C1CNCCC1

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate

Introduction to Tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate (CAS No. 2228479-89-6)

Ter-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate, a compound with the chemical identifier CAS No. 2228479-89-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly its tert-butyl and piperidin-3-yloxy substituents, contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of this compound have been the subject of extensive research, with studies focusing on its role as a precursor in the development of novel therapeutic agents. The presence of the N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate moiety suggests a potential for interaction with biological targets, making it a valuable candidate for further investigation in pharmacological research.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. Tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate has emerged as a promising candidate in this context, with preliminary studies indicating its potential efficacy in several therapeutic areas. The compound's ability to interact with specific enzymes and receptors has been explored, leading to insights into its mechanism of action.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. This similarity has prompted researchers to investigate its potential as a scaffold for drug design, allowing for the modification of existing structures to enhance potency and selectivity. The tert-butyl group, in particular, has been shown to influence the compound's solubility and metabolic stability, making it an attractive feature for pharmaceutical applications.

The role of piperidine derivatives in medicinal chemistry cannot be overstated. Piperidine moieties are frequently incorporated into drug candidates due to their ability to enhance binding affinity and improve pharmacokinetic properties. In the case of tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate, the piperidin-3-yloxy group plays a crucial role in mediating interactions with biological targets, thereby contributing to the compound's overall activity.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate. Molecular modeling studies have provided valuable insights into the compound's binding mode and interactions with potential targets, facilitating the optimization of its pharmacological properties. These computational approaches have complemented experimental efforts, leading to a more comprehensive understanding of the molecule's behavior.

The synthesis of tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to access this compound efficiently, paving the way for further exploration of its biological activities. The synthesis process also highlights the importance of green chemistry principles in minimizing waste and improving sustainability in pharmaceutical manufacturing.

Preliminary pharmacological studies have demonstrated that tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate exhibits promising activity in models relevant to several diseases. These findings have generated excitement within the scientific community and underscore the need for further investigation into its therapeutic potential. The compound's ability to modulate key biological pathways suggests that it could be developed into a novel therapeutic agent with broad applications.

The development of new drugs is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolism. Tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate has shown some promise in addressing these issues through its unique structural features. The presence of the tert-butyl group enhances solubility while maintaining metabolic stability, making it a favorable candidate for further development.

In conclusion, tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate (CAS No. 2228479-89-6) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely that tert-butyl N-2-methyl-4-(piperidin-3-yloxy)phenylcarbamate will play an important role in the development of novel therapeutic agents.